Cas no 141636-66-0 ((S)-FMOC-5,5-DIMETHYL-1,3-THIAZOLIDINE-4-CARBOXYLIC ACID)

• Product Name: (S)-FMOC-5,5-DIMETHYL-1,3-THIAZOLIDINE-4-CARBOXYLIC ACID
• CAS No: 141636-66-0
• MF: C₂₁H₂₁NO₄S
• MW: 383.46074461937
• MDL: MFCD02682321
• CID: 135983
• PubChem ID: 17040130
• Update Time: 2025-06-08

(S)-FMOC-5,5-DIMETHYL-1,3-THIAZOLIDINE-4-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• (S)-FMOC-5,5-DIMETHYL-1,3-THIAZOLIDINE-4-CARBOXYLIC ACID
• 3,4-Thiazolidinedicarboxylicacid, 5,5-dimethyl-, 3-(9H-fluoren-9-ylmethyl) ester, (S)- (9CI)
• Fmoc-(S)-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid
• FMOC-2-FLUORO-D-PHE
• FMOC-2-FLUORO-D-PHENYLALANINE
• FMOC-D-2-FLUOROPHE
• FMOC-D-2-FLUORO-PHE-OH
• Fmoc-D-5,5-dimethylthiaproline
• FMOC-O-FLUORO-D-PHE-OH
• RARECHEM BK PT 0024
• (S)-3-(((9H-Fluoren-9-yl)methoxy)carbonyl)-5,5-dimethylthiazolidine-4-carboxylic acid
• (S)-3-(((9H-Fluoren-9-yl)methoxy)carbonyl)-5,5-dimethylthiazolidine-4-carboxylicacid
• SCHEMBL1487344
• E70638
• J-007529
• 3,4-Thiazolidinedicarboxylicacid,5,5-dimethyl-,3-(9H-fluoren-9-ylmethyl)ester,(S)-(9ci)
• (4S)-3-(9H-fluoren-9-ylmethoxycarbonyl)-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid
• MFCD02682321
• 3,4-Thiazolidinedicarboxylic acid, 5,5-dimethyl-, 3-(9H-fluoren-9-ylmethyl) ester, (S)- (9CI)
• (S)-Fmoc-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid, AldrichCPR
• DTXSID201124851
• 3,4-Thiazolidinedicarboxylic acid, 5,5-dimethyl-, 3-(9H-fluoren-9-ylmethyl) ester, (S)-
• 141636-66-0
• Fmoc-(S)-Dtc-OH
• CS-0006534
• (4S)-3-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-5,5-DIMETHYL-1,3-THIAZOLIDINE-4-CARBOXYLIC ACID

• MDL： MFCD02682321
• Inchi： 1S/C21H21NO4S/c1-21(2)18(19(23)24)22(12-27-21)20(25)26-11-17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)17/h3-10,17-18H,11-12H2,1-2H3,(H,23,24)/t18-/m0/s1
• InChI Key： AHWBFHCBDIMJQV-SFHVURJKSA-N
• SMILES： S1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)[C@@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 383.11900
• Monoisotopic Mass: 383.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 583.6±50.0 °C at 760 mmHg
• Flash Point: 306.8±30.1 °C
• PSA: 92.14000
• LogP: 4.11150
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

(S)-FMOC-5,5-DIMETHYL-1,3-THIAZOLIDINE-4-CARBOXYLIC ACID Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 0-5 ° C

Additional information on (S)-FMOC-5,5-DIMETHYL-1,3-THIAZOLIDINE-4-CARBOXYLIC ACID

(S)-FMOC-5,5-DIMETHYL-1,3-THIAZOLIDINE-4-CARBOXYLIC ACID (CAS No. 141636-66-0): A Comprehensive Overview

(S)-FMOC-5,5-DIMETHYL-1,3-THIAZOLIDINE-4-CARBOXYLIC ACID (CAS No. 141636-66-0) is a versatile and important compound in the field of organic synthesis and medicinal chemistry. This compound is widely used in the synthesis of peptides and proteins due to its unique structural properties and reactivity. The FMOC (9-fluorenylmethoxycarbonyl) protecting group is a crucial component of this molecule, providing stability and selectivity during synthetic processes.

The chemical structure of (S)-FMOC-5,5-DIMETHYL-1,3-THIAZOLIDINE-4-CARBOXYLIC ACID consists of a thiazolidine ring with two methyl groups at the 5-position and a carboxylic acid functional group at the 4-position. The FMOC group is attached to the nitrogen atom of the thiazolidine ring, effectively protecting it from unwanted reactions during synthesis. This structure makes it an ideal building block for the preparation of complex molecules with high stereochemical purity.

In recent years, significant advancements have been made in the application of (S)-FMOC-5,5-DIMETHYL-1,3-THIAZOLIDINE-4-CARBOXYLIC ACID in various fields of research. One notable area is its use in the development of novel therapeutics. The compound's ability to form stable and well-defined structures makes it a valuable tool in the design of drugs targeting specific biological pathways. For example, studies have shown that derivatives of this compound can exhibit potent inhibitory activity against enzymes involved in disease processes such as cancer and neurodegenerative disorders.

The synthesis of (S)-FMOC-5,5-DIMETHYL-1,3-THIAZOLIDINE-4-CARBOXYLIC ACID typically involves several steps, including the formation of the thiazolidine ring and the introduction of the FMOC protecting group. Recent research has focused on optimizing these synthetic routes to improve yield and reduce impurities. Techniques such as microwave-assisted synthesis and catalytic methods have been explored to enhance the efficiency and scalability of the process.

Beyond its use in drug development, (S)-FMOC-5,5-DIMETHYL-1,3-THIAZOLIDINE-4-CARBOXYLIC ACID has also found applications in materials science and biotechnology. Its unique properties make it suitable for use in the fabrication of functional materials with specific chemical and physical characteristics. For instance, it can be incorporated into polymers to create materials with enhanced mechanical strength or improved biocompatibility.

In the context of biotechnology, this compound has been utilized in the production of bioconjugates for targeted drug delivery systems. The ability to precisely control the stereochemistry and functional groups of (S)-FMOC-5,5-DIMETHYL-1,3-THIAZOLIDINE-4-CARBOXYLIC ACID allows for the creation of highly specific conjugates that can deliver therapeutic agents directly to diseased cells or tissues. This approach has shown promise in improving treatment outcomes while minimizing side effects.

The safety profile of (S)-FMOC-5,5-DIMETHYL-1,3-THIAZOLIDINE-4-CARBOXYLIC ACID is another important consideration in its use. While it is generally considered safe for laboratory use under proper handling conditions, appropriate precautions should be taken to ensure worker safety and environmental protection. Studies have demonstrated that this compound does not exhibit significant toxicity at typical usage levels.

In conclusion, (S)-FMOC-5,5-DIMETHYL-1,3-THIAZOLIDINE-4-CARBOXYLIC ACID (CAS No. 141636-66-0) is a highly valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and biotechnology. Its unique structural features and reactivity make it an indispensable tool for researchers working on cutting-edge projects. As ongoing research continues to uncover new possibilities for its use, this compound is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to complex problems.